Cas no 868375-48-8 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• CAS No: 868375-48-8
• MF: C₁₃H₁₄F₂N₂OS
• MW: 284.324868679047
• CID: 6277352
• PubChem ID: 2151123
• Update Time: 2025-07-14

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• F1814-1737
• 868375-48-8
• AKOS024611198
• (Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)pivalamide
• N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide

• Inchi： 1S/C13H14F2N2OS/c1-13(2,3)11(18)16-12-17(4)10-8(15)5-7(14)6-9(10)19-12/h5-6H,1-4H3/b16-12-
• InChI Key： RBKUSZAYPINIGW-VBKFSLOCSA-N
• SMILES： S1C2C=C(C=C(C=2N(C)/C/1=N/C(C(C)(C)C)=O)F)F

Computed Properties

• Exact Mass: 284.07949057g/mol
• Monoisotopic Mass: 284.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

Comprehensive Analysis of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 868375-48-8)

The compound N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 868375-48-8) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique benzothiazole core and difluoro substitutions, exhibits remarkable potential in various applications, including drug discovery and material science. Its structural complexity and functional groups make it a subject of intense study among researchers aiming to explore its bioactivity and synthetic pathways.

One of the most intriguing aspects of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is its molecular architecture. The presence of a dihydrobenzothiazole moiety, combined with fluorine atoms at the 4 and 6 positions, enhances its electronic properties and stability. This structural feature is particularly relevant in the context of medicinal chemistry, where fluorine incorporation often improves pharmacokinetic profiles. Researchers are increasingly focusing on such fluorinated compounds due to their potential to modulate biological targets with high precision.

In recent years, the demand for novel heterocyclic compounds like N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's CAS No. 868375-48-8 is frequently searched in academic databases and patent literature, reflecting its growing importance. Scientists are particularly interested in its potential as a scaffold for drug design, given its ability to interact with enzymes and receptors involved in various disease pathways.

The synthesis of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the benzothiazole ring and the introduction of the propanamide side chain. Recent publications have highlighted innovative synthetic routes that minimize byproducts and improve scalability, addressing one of the major challenges in industrial-scale production of such complex molecules.

From a biochemical perspective, this compound's mechanism of action is a hot topic among researchers. Preliminary studies suggest that its electron-withdrawing fluorine atoms and rigid heterocyclic framework may contribute to its ability to bind selectively to biological targets. This has sparked interest in its potential applications in targeted therapy, particularly in areas like oncology and neurodegenerative diseases. However, further in vitro and in vivo studies are needed to fully elucidate its therapeutic potential.

Environmental and sustainability considerations are also shaping the discourse around N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide. As the chemical industry moves toward green chemistry principles, researchers are exploring eco-friendly synthesis methods for such compounds. Topics like catalyst efficiency, solvent selection, and waste reduction are frequently discussed in relation to this molecule, aligning with global trends toward sustainable development.

In conclusion, N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 868375-48-8) represents a fascinating intersection of structural complexity, bioactivity potential, and synthetic innovation. Its study not only advances our understanding of heterocyclic chemistry but also opens new avenues for therapeutic development. As research continues, this compound is poised to remain a focal point in both academic and industrial settings, driven by its unique properties and the ever-evolving demands of modern science.